5,5'-Bis[4-iodo-2,3-dimethylthiophene]

• Molecular Formula: C12H12I2S2
• Molecular Weight: 474.2g/mol
• IUPAC Name: 3-iodo-2-(3-iodo-4,5-dimethylthiophen-2-yl)-4,5-dimethylthiophene
• InChI: InChI=1S/C12H12I2S2/c1-5-7(3)15-11(9(5)13)12-10(14)6(2)8(4)16-12/h1-4H3
• InChI Key: RUBGGGCPQXNFNG-UHFFFAOYSA-N
• SMILES: CC1=C(SC(=C1I)C2=C(C(=C(S2)C)C)I)C

Description

5,5'-Bis[4-iodo-2,3-dimethylthiophene] is a bithiophene derivative featuring two thiophene rings connected at the 5,5' positions, each substituted with an iodine atom at the 4-position and methyl groups at the 2- and 3-positions. This compound combines the electronic properties of thiophenes with the steric and electronic effects of iodine and methyl substituents.

Comparison with Similar Compounds

Structural and Substituent Effects

Thiophene derivatives vary widely based on substituents, which critically influence their physicochemical and electronic properties. Below is a comparison with structurally related compounds:

Compound	Substituents	Molecular Formula	Molecular Weight	Key Structural Features
5,5'-Bis[4-iodo-2,3-dimethylthiophene]	4-Iodo, 2,3-dimethyl	C₁₂H₁₂I₂S₂	~490 g/mol*	Bulky iodine substituents, electron-withdrawing
5,5'-Dimethyl-2,2'-bithiophene	5,5'-Dimethyl	C₁₀H₁₀S₂	202.3 g/mol	Electron-donating methyl groups
5,5'-Bis(4-methoxyphenyl)-2,2'-bithiophene	4-Methoxyphenyl	C₂₂H₁₈O₂S₂	378.5 g/mol	Methoxy groups (electron-donating)
6b (from )	4-Chlorophenyl, dimethylthieno	C₃₂H₂₂Cl₂N₄O₂S₄	694 g/mol	Chlorine substituents, amide/carbonyl groups

*Calculated based on analogous compounds.

Key Observations :

• Iodine vs.
• Chlorine vs. Iodine : Chlorine in compound 6b () is less polarizable than iodine, leading to weaker intermolecular interactions (e.g., halogen bonding) and lower molecular weight .

Physicochemical Properties

Melting Points and Stability

• 5,5'-Bis[4-iodo-2,3-dimethylthiophene]: Expected to have a moderate melting point (~200–250°C) due to iodine’s polarizability and weak halogen bonding.
• Compound 6b (): Melts above 320°C, attributed to strong hydrogen bonding from amide groups and π-stacking .
• 5,5'-Dimethyl-2,2'-bithiophene: Lower melting point (<150°C) due to non-polar methyl groups .

Lipophilicity (logP)

• Iodinated thiophenes are highly lipophilic, favoring membrane permeability (logP >3) .
• Methoxy-substituted derivatives (e.g., 5,5'-Bis(4-methoxyphenyl)-2,2'-bithiophene) are less lipophilic (logP ~2.5) due to oxygen’s polarity .

Spectral Characteristics

Infrared (IR) Spectroscopy

• 5,5'-Bis[4-iodo-2,3-dimethylthiophene] : Expected C–I stretch at ~500 cm⁻¹ and C–S vibrations at ~700 cm⁻¹.
• Compound 6b (): Shows C=O stretches at 1686 cm⁻¹ and NH₂ bands at 3438–3320 cm⁻¹, absent in the target compound .
• 5,5'-Dimethyl-2,2'-bithiophene : Dominated by C–H (methyl) stretches at ~2900 cm⁻¹ .

NMR Spectroscopy

• Aromatic Protons :
  • Iodo-substituted thiophenes: Deshielded protons near iodine (δ ~7.5–8.0 ppm) .
  • Methyl-substituted analogs: Protons resonate at δ ~6.8–7.2 ppm (e.g., 5,5'-Dimethyl-2,2'-bithiophene) .

Stability Under Physiological Conditions

• 5,5'-Bis[4-iodo-2,3-dimethylthiophene] : Likely stable at physiological pH (7.4) but may undergo hydrolysis at elevated temperatures (>40°C) due to labile C–I bonds .
• Compound Ph-S6 (): Retains structural integrity for 12–24 hours at 37°C, suggesting iodine’s stability compared to hydrolytically sensitive groups .